Cas no 926139-07-3 ([2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate)

• Product Name: [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• CAS No: 926139-07-3
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 5455021
• PubChem ID: 16522552
• Update Time: 2025-06-08

[2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 926139-07-3
• AKOS001454088
• Z18369436
• {[2-(CYCLOPENTYLCARBAMOYL)PHENYL]CARBAMOYL}METHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• EN300-26605562
• [2-[2-(cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate

• Inchi： 1S/C20H20ClN3O4/c21-17-10-9-13(11-22-17)20(27)28-12-18(25)24-16-8-4-3-7-15(16)19(26)23-14-5-1-2-6-14/h3-4,7-11,14H,1-2,5-6,12H2,(H,23,26)(H,24,25)
• InChI Key： XJLZJVDAZONSRJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1=CC=CC=C1C(NC1CCCC1)=O)=O

Computed Properties

• Exact Mass: 401.1142338g/mol
• Monoisotopic Mass: 401.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.4Ų

Additional information on [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate

Comprehensive Overview of [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 926139-07-3)

The compound [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 926139-07-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyclopentylcarbamoyl moiety, an anilino linker, and a 6-chloropyridine-3-carboxylate ester. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive agents.

Recent trends in scientific literature and search engine queries reveal growing curiosity about heterocyclic compounds and their applications in drug discovery. Researchers frequently explore terms like "pyridine derivatives in medicine" or "carbamate-based inhibitors," aligning with the structural motifs present in this compound. Its chloropyridine core, for instance, is often associated with antimicrobial and anti-inflammatory properties, making it a hotspot for interdisciplinary studies.

From a synthetic chemistry perspective, the esterification of the 6-chloropyridine-3-carboxylic acid component and its subsequent coupling with the N-cyclopentyl-2-aminobenzamide derivative demonstrate advanced organic synthesis techniques. Such methodologies are frequently discussed in forums focusing on "green chemistry optimization" or "catalytic amide bond formation," reflecting broader industry priorities toward sustainable synthesis.

The compound's potential bioactivity has also sparked interest in computational chemistry circles. Molecular docking studies targeting "enzyme-substrate interactions" or "QSAR modeling" often reference similar scaffolds, suggesting possible applications in kinase or protease inhibition. These directions align with current drug development paradigms emphasizing targeted therapies and small-molecule modulators.

Analytical characterization of CAS 926139-07-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently searched alongside "purity determination methods" or "structural elucidation workflows." The presence of both aromatic and aliphatic protons in its structure makes it an excellent case study for 2D-NMR experiments, a technique gaining traction in educational content.

In material science applications, the chloropyridine unit’s electron-withdrawing nature could contribute to designing organic semiconductors or ligands for metal-organic frameworks (MOFs). These connections to emerging technologies like "flexible electronics" or "molecular sensing" demonstrate the compound’s interdisciplinary relevance beyond traditional chemistry domains.

Regulatory and safety assessments of such compounds often involve searches for "REACH compliance" or "pharmacokinetic profiling." While 926139-07-3 isn’t classified as hazardous under major chemical inventories, proper handling protocols for carbamate derivatives remain a standard discussion point in laboratory safety guidelines worldwide.

Future research directions may explore derivatization strategies, such as replacing the chloro substituent with other halogens or investigating the cyclopentyl ring’s conformational impact on bioactivity. Such modifications align with patent analysis trends showing increased interest in "scaffold hopping" and "structure-activity relationship (SAR) studies."

In conclusion, [2-[2-(Cyclopentylcarbamoyl)anilino]-2-oxoethyl] 6-chloropyridine-3-carboxylate represents a versatile chemical entity bridging multiple research frontiers. Its structural complexity and functional group diversity make it a compelling subject for academic investigations, industrial applications, and educational case studies in modern organic chemistry.